Cas no 52158-88-0 (Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester)

Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester structure
52158-88-0 structure
Product Name:Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester
CAS No:52158-88-0
MF:C10H14O4
MW:198.215763568878
CID:380203
PubChem ID:285760
Update Time:2025-04-19

Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester
    • 52158-88-0
    • NSC143243
    • DTXSID00966516
    • NSC-143243
    • ethyl (2,6-dioxocyclohexyl)acetate
    • Inchi: 1S/C10H14O4/c1-2-14-10(13)6-7-8(11)4-3-5-9(7)12/h7H,2-6H2,1H3
    • InChI Key: VMYHYDYBTYMYIC-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
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